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Compound of Interest

Compound Name: Dioctadecyl phthalate

Cat. No.: B085369

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of dioctadecyl phthalate's performance
characteristics against leading industry-standard plasticizers, Dioctyl Terephthalate (DOTP) and
Diisononyl Phthalate (DINP). The information presented is intended to assist researchers,
scientists, and drug development professionals in making informed decisions regarding the
selection of appropriate plasticizers for their specific applications.

Executive Summary

Dioctadecyl phthalate is a high-molecular-weight phthalate plasticizer. While it shares the
general function of imparting flexibility to polymers, its specific performance data in direct
comparison to widely used non-phthalate and high-molecular-weight phthalate alternatives is
limited in publicly available literature. This guide consolidates the available data for
dioctadecyl phthalate and benchmarks it against the well-characterized industry standards,
DOTP and DINP.

DOTP, a terephthalate, is a non-phthalate plasticizer increasingly favored for its strong safety
profile and excellent performance in demanding applications, including medical devices.[1][2]
DINP, a high-molecular-weight ortho-phthalate, is a versatile and cost-effective plasticizer used
in a wide range of general-purpose applications.[1] The selection between these plasticizers
often involves a trade-off between performance, cost, and regulatory considerations.
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Physical and Chemical Properties

A fundamental understanding of the physical and chemical properties of these plasticizers is
crucial for predicting their behavior in a formulation.

Dioctyl

Dioctadecyl Diisononyl
Property Terephthalate
Phthalate Phthalate (DINP)
(DOTP)
CAS Number 14117-96-5 6422-86-2 68515-48-0
Molecular Formula C44H7804 C24H3804 C26H4204
Molecular Weight (
671.09 ~390.54 ~418.6
g/mol)
Appearance - Clear, oily liquid Transparent, oily liquid
- _ 591.1 +18.0
Boiling Point (°C) ) ~400 ~252 at 5 mmHg
(Predicted)
Melting Point (°C) 56 -48
) 0.923 +0.06
Density (g/cm?3) ) ~0.984 ~0.972 - 0.976
(Predicted)
Water Solubility - Insoluble Insoluble

Note: Data for dioctadecyl phthalate is limited and some values are predicted. Please refer to
supplier technical data sheets for precise specifications.

Performance Benchmarking

The performance of a plasticizer is evaluated based on several key parameters that directly
impact the properties of the final polymer product.

Plasticizer Efficiency

Plasticizer efficiency refers to the concentration of plasticizer required to achieve a desired
level of flexibility in a polymer. This is often quantified by measuring the tensile properties of the
plasticized material. While specific comparative data for dioctadecyl phthalate is not readily
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available, the general principle is that higher molecular weight plasticizers may require slightly
higher concentrations to achieve the same flexibility as their lower molecular weight
counterparts.

Key Performance Indicators for Plasticizer Efficiency:
» Tensile Strength: The maximum stress a material can withstand before breaking.

» Elongation at Break: The maximum extent to which a material can be stretched before
breaking.

¢ Modulus of Elasticity: A measure of the material's stiffness.

Quantitative data for the tensile properties of PVC plasticized with dioctadecyl phthalate is not
available in the reviewed literature.

Volatility

Volatility, or the tendency of a plasticizer to evaporate from a material, is a critical factor for
applications requiring long-term stability and performance, especially at elevated temperatures.
Lower volatility is generally desirable. High-molecular-weight phthalates are known for their
lower volatility compared to low-molecular-weight phthalates.

Plasticizer Volatility (Weight Loss %) Test Method

Dioctadecyl Phthalate Data not available ASTM D1203

Dioctyl Terephthalate (DOTP) Lower than DOP

Diisononyl Phthalate (DINP) Lower than DOP

Note: While direct quantitative data for dioctadecyl phthalate is unavailable, its high molecular
weight suggests it would likely exhibit low volatility.

Migration Resistance

Plasticizer migration is the movement of the plasticizer from the polymer matrix to the surface
or into an adjacent material. Low migration is crucial for applications where the plastic may
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come into contact with foods, pharmaceuticals, or sensitive electronic components. High-
molecular-weight plasticizers generally exhibit lower migration rates due to their larger
molecular size.

Plasticizer Migration Rate Test Method

Dioctadecyl Phthalate Data not available ASTM D2199

Dioctyl Terephthalate (DOTP) Lower than DOP

Diisononyl Phthalate (DINP) Lower than DOP

Note: The larger molecular structure of dioctadecyl phthalate suggests it would have good
migration resistance.

Applications in Research and Drug Development

The choice of plasticizer can be critical in the development of drug delivery systems, medical
devices, and laboratory equipment.

o Dioctadecyl Phthalate: Limited information is available regarding its specific use in drug
delivery. However, its high molecular weight and predicted low volatility and migration could
make it a candidate for applications where long-term stability and minimal leaching are
required. It has also been mentioned in the context of lubricant applications.

o Dioctyl Terephthalate (DOTP): Due to its favorable toxicological profile, DOTP is increasingly
used in medical devices such as IV bags, tubing, and catheters as a safer alternative to
traditional phthalates like DEHP.[1] Its low migration characteristics are particularly beneficial
in these applications.

» Diisononyl Phthalate (DINP): While facing some regulatory scrutiny in certain applications
like toys, DINP is still widely used in many general-purpose flexible PVC products.[1] Its use
in direct-contact medical or pharmaceutical applications is less common than DOTP due to
the availability of non-phthalate alternatives.

Experimental Protocols
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The following are summaries of the standard test methods used to evaluate the key
performance indicators of plasticizers.

Tensile Properties of Thin Plastic Sheeting (ASTM D882-
18)

This method determines the tensile properties of plastics in the form of thin sheeting (less than
1.0 mm thick).

Procedure:

e Specimen Preparation: Cut rectangular test specimens from the plastic sheet. The width is
typically between 5 and 25.4 mm, and the length should be at least 150 mm.

o Conditioning: Condition the specimens at 23 + 2°C and 50 + 5% relative humidity for at least
40 hours prior to testing.

e Testing:
o Mount the specimen in the grips of a universal testing machine.
o Apply a tensile load at a constant rate of crosshead speed until the specimen breaks.
o Record the load and elongation throughout the test.

o Calculations: From the load-elongation curve, calculate the tensile strength, elongation at
break, and modulus of elasticity.
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Prepare Rectangular Specimens
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Condition Specimens
(23°C, 50% RH, 40h)

l

Mount in Universal Testing Machine

:

Apply Tensile Load at Constant Speed

:

Record Load and Elongation

:

Specimen Breaks

:

Calculate Tensile Strength, Elongation, Modulus

Click to download full resolution via product page

ASTM D882 Experimental Workflow

Volatile Loss from Plastics Using Activated Carbon
Methods (ASTM D1203-16)

This method determines the volatile loss from a plastic material under defined conditions of
time and temperature.
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Procedure (Method A - Direct Contact):

e Specimen Preparation: Use circular specimens with a diameter of 50.8 mm and a thickness
of 0.25 £ 0.025 mm.

« Initial Weighing: Weigh the conditioned specimens.

o Exposure: Place the specimens in a container with activated carbon, ensuring they are
surrounded by the carbon.

o Heating: Place the container in an oven at a specified temperature (e.g., 70°C) for a
specified time (e.g., 24 hours).

o Final Weighing: After cooling and cleaning, reweigh the specimens.

o Calculation: The volatile loss is calculated as the percentage of weight loss.[3]
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Prepare Circular Specimens
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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